Cas no 115522-12-8 (3-(2,4-dimethylphenyl)-2-oxopropanoic acid)

• Product Name: 3-(2,4-dimethylphenyl)-2-oxopropanoic acid
• CAS No: 115522-12-8
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 5806075
• PubChem ID: 16782102
• Update Time: 2024-01-16

3-(2,4-dimethylphenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 2,4-dimethyl-α-oxo-
• 3-(2,4-dimethylphenyl)-2-oxopropanoic acid
• CS-0344277
• 115522-12-8
• Benzenepropanoic acid, 2,4-dimethyl-.alpha.-oxo-
• EN300-1846632
• MFCD09728802
• SY339218
• AKOS000137839

• Inchi： 1S/C11H12O3/c1-7-3-4-9(8(2)5-7)6-10(12)11(13)14/h3-5H,6H2,1-2H3,(H,13,14)
• InChI Key： DUAAFCALCDXGAX-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C)=CC=1C)C(=O)C(=O)O

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.178±0.06 g/cm3(Predicted)
• Boiling Point: 332.1±21.0 °C(Predicted)
• pka: 2.47±0.54(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives